Methyl 2-fluoro-4-methyl-3-(methylsulfanyl)benzoate
Description
“Methyl 2-fluoro-4-methyl-3-(methylsulfanyl)benzoate” is a chemical compound with the molecular formula C10H11FO2S . It has a molecular weight of 214.26 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzoate core with a fluorine atom at the 2-position, a methyl group at the 4-position, and a methylsulfanyl group at the 3-position .Physical And Chemical Properties Analysis
“this compound” is a solid compound . Detailed physical and chemical properties such as melting point, boiling point, and density were not found in the retrieved data.Scientific Research Applications
Anionic Amino-Cope Rearrangement Cascade Synthesis
A study by Qureshi and Njardarson (2022) introduced an innovative anionic cascade for assembling 2,4-substituted benzoate esters from acyclic building blocks, leveraging the properties of related fluorinated compounds for efficient synthesis processes. This method employs dienolate formation, Mannich addition, and an amino-Cope-like rearrangement, showcasing the utility of fluorinated analogs in complex organic synthesis (Qureshi & Njardarson, 2022).
Anaerobic Transformation of Phenol to Benzoate
Genthner, Townsend, and Chapman (1989) utilized isomeric fluorophenols to investigate the anaerobic transformation of phenol to benzoate, highlighting the role of fluorinated compounds in elucidating biochemical pathways. This research contributes to our understanding of microbial degradation processes and the environmental fate of aromatic compounds (Genthner, Townsend, & Chapman, 1989).
Synthesis of 3-(Methylsulfonyl)benzo[b]thiophenes
Gong, Wang, Ye, and Wu (2019) developed a radical relay strategy for generating 3-(methylsulfonyl)benzo[b]thiophenes, utilizing methyl(2-alkynylphenyl)sulfanes and sodium metabisulfite. This photocatalyzed sulfonylation process underscores the importance of methylsulfonyl compounds in synthesizing heteroaromatic sulfones, contributing to material science and pharmaceutical chemistry (Gong et al., 2019).
Catalyst- and Solvent-Free Synthesis of Fluorinated Benzamide
Moreno-Fuquen, Arango-Daraviña, Becerra, Castillo, Kennedy, and Macías (2019) demonstrated a microwave-assisted Fries rearrangement for synthesizing 2-fluoro-N-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)benzamide, highlighting a solvent-free approach to regioselective synthesis. This work emphasizes the potential for environmentally friendly methods in preparing fluorinated pharmaceutical intermediates (Moreno-Fuquen et al., 2019).
Properties
IUPAC Name |
methyl 2-fluoro-4-methyl-3-methylsulfanylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO2S/c1-6-4-5-7(10(12)13-2)8(11)9(6)14-3/h4-5H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXUXGKWTQRIKIS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C(=O)OC)F)SC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1823322-27-5 |
Source
|
| Record name | methyl 2-fluoro-4-methyl-3-(methylsulfanyl)benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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